Cas no 67828-69-7 (methyl 5-chloro-4-hydroxysalicylate)

methyl 5-chloro-4-hydroxysalicylate structure
67828-69-7 structure
Product Name:methyl 5-chloro-4-hydroxysalicylate
CAS No:67828-69-7
MF:C8H7ClO4
MW:202.59178185463
CID:967249
PubChem ID:105751
Update Time:2025-04-19

methyl 5-chloro-4-hydroxysalicylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-chloro-4-hydroxysalicylate
    • methyl 5-chloro-2,4-dihydroxybenzoate
    • Benzoic acid, 5-chloro-2,4-dihydroxy-, methyl ester
    • Methyl 3-chloro-4,6-dihydroxybenzoate
    • SCHEMBL2726967
    • FWVVYIBOMRGUOT-UHFFFAOYSA-N
    • 4G8L696HKZ
    • 5-chloro-2,4-dihydroxybenzoic acid methyl ester
    • EINECS 267-287-4
    • AKOS002392983
    • NS00036214
    • DTXSID2070681
    • 67828-69-7
    • Methyl 2,4-dihydroxy-5-chlorobenzoate
    • UNII-4G8L696HKZ
    • DB-308360
    • Inchi: 1S/C8H7ClO4/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,10-11H,1H3
    • InChI Key: FWVVYIBOMRGUOT-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C(=O)OC)C=1)O)O

Computed Properties

  • Exact Mass: 202.00331
  • Monoisotopic Mass: 202.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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